N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21FN2O5S2/c22-17-5-7-18(8-6-17)24(19-11-14-30(26,27)15-19)21(25)16-3-9-20(10-4-16)31(28,29)23-12-1-2-13-23/h3-11,14,19H,1-2,12-13,15H2
• InChI Key: IZYAXNXTXDFFKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N(C3CS(=O)(=O)C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN2O5S2
• Molecular Weight: 464.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H21FN2O5S2 and its molecular weight is 464.53. The purity is usually 95%.
BenchChem offers high-quality N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescence and Multi-Stimuli Responsive Properties

Research on compounds related to the structure of interest has explored their luminescent properties and responsiveness to various stimuli. For instance, the study by Srivastava et al. (2017) on pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties demonstrates the potential for such compounds in the development of new materials with specific optical properties, applicable in sensors and display technologies Srivastava et al., 2017.

Catalytic and Antibacterial Activity

Compounds with similar structural motifs have been investigated for their catalytic and antibacterial activities. For example, Jhaumeer-Laulloo et al. (2004) synthesized ruthenium complexes of dithiobis benzamides, showcasing their effectiveness as catalysts and antibacterial agents. This suggests potential pharmaceutical and catalytic applications for compounds within this chemical family Jhaumeer-Laulloo et al., 2004.

Synthesis and Characterization of Novel Compounds

Research efforts are also directed towards synthesizing novel benzamide derivatives with unique properties. Achugatla et al. (2017) focused on the synthesis and characterization of new benzamide derivatives, indicating ongoing interest in expanding the library of compounds with diverse therapeutic and material applications Achugatla et al., 2017.

Antineoplastic Activities

The metabolism and disposition of antineoplastic benzamides in rats, as investigated by Zhang et al. (2011), highlight the relevance of such compounds in cancer treatment, providing a basis for further exploration of related structures in oncology Zhang et al., 2011.